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Introduction

Talazoparib is a potent inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes, PARP1 and
PARP2, which are critical components of the DNA damage response (DDR) pathway.[1][2] By
inhibiting PARP's catalytic activity and, more significantly, by trapping PARP on DNA,
Talazoparib leads to an accumulation of single-strand breaks (SSBs) which collapse replication
forks, resulting in cytotoxic double-strand breaks (DSBs).[2][3] In cells with deficiencies in
homologous recombination (HR) repair, such as those with BRCA1/2 mutations, these DSBs
cannot be efficiently repaired, leading to synthetic lethality and cell death.[3] (rac)-Talazoparib
is a racemic mixture of this potent PARP inhibitor. This document provides a detailed protocol
for the dissolution of (rac)-Talazoparib in dimethyl sulfoxide (DMSO) for use in in vitro
research applications.

Materials and Equipment
» (rac)-Talazoparib powder

o Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance

o Vortex mixer

e Sonicator (optional, but recommended)
o Pipettes and sterile filter tips

e Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Quantitative Data Summary

The following tables summarize the key quantitative information for (rac)-Talazoparib.

Table 1: Physicochemical Properties of (rac)-Talazoparib

Property Value

Molecular Formula C19H14F2N6O
Molecular Weight 380.35 g/mol
Appearance White to off-white solid

Table 2: Solubility of Talazoparib in DMSO

Concentration (mg/mL) Molar Concentration (mM) Notes

High solubility noted in

>19.02 =50
sources.[4]

25 ~65.7 Sonication may be required.[5]
High solubility noted in

76 ~199.8

sources.[6]

Table 3: Recommended Storage Conditions for (rac)-Talazoparib Stock Solutions in DMSO
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Storage Temperature Duration Notes

Aliquot to avoid repeated

freeze-thaw cycles. Stable for

-20°C Short-term ] ] )
at least 30 days in a biological
matrix.[4][7]
Recommended for prolonged
-80°C Long-term

storage to maintain stability.[5]

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of (rac)-Talazoparib in
DMSO. Adjustments can be made to prepare solutions of different concentrations.

4.1. Pre-dissolution Preparations

Ensure all equipment is clean and dry.

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE.

Allow the (rac)-Talazoparib powder and DMSO to equilibrate to room temperature before
use to prevent condensation of atmospheric moisture, as DMSO is hygroscopic.[6]

4.2. Weighing the Compound
» Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the desired amount of (rac)-Talazoparib powder into the tube. For example,
to prepare 1 mL of a 10 mM stock solution, weigh out 3.80 mg of (rac)-Talazoparib.

4.3. Dissolution Procedure

¢ Add the calculated volume of high-purity DMSO to the microcentrifuge tube containing the
(rac)-Talazoparib powder. For a 10 mM solution with 3.80 mg of the compound, add 1 mL of
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DMSO.

» Close the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.
 Visually inspect the solution for any undissolved particles.
« If undissolved particles remain, sonicate the solution in a water bath for 5-10 minutes.[5]

 Visually inspect the solution again to ensure complete dissolution. The solution should be
clear and free of particulates.

4.4. Aliquoting and Storage

o Once the (rac)-Talazoparib is completely dissolved, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes. This will minimize the number of freeze-
thaw cycles, which can affect the stability of the compound.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o For short-term storage (up to one month), store the aliquots at -20°C.[5]
o For long-term storage, store the aliquots at -80°C.[5]

Visualizations

Experimental Workflow for Dissolving (rac)-Talazoparib in DMSO
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Caption: Workflow for dissolving (rac)-Talazoparib in DMSO.

Simplified Signaling Pathway of Talazoparib Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for the Dissolution and Handling of (rac)-
Talazoparib in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141447#protocol-for-dissolving-rac-talazoparib-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1141447?utm_src=pdf-custom-synthesis
https://www.pfizeroncologydevelopment.com/molecule/talazoparib
https://pmc.ncbi.nlm.nih.gov/articles/PMC8478803/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8478803/
https://talzenna.pfizerpro.com/about/mechanism-action
https://www.olaparib.net/index.php?g=Wap&m=Article&a=detail&id=43
http://biopioneer.com.tw/wp-content/uploads/downloads/2023/03/Talazoparib-BMN-673-LT-673-CAS1207456-01-6-MedChemExpressMCE%E8%B2%A8%E8%99%9FHY-16106.pdf
https://www.selleckchem.com/products/talazoparib-bmn-673-parp-inhibitor.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7049284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7049284/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7049284/
https://www.benchchem.com/product/b1141447#protocol-for-dissolving-rac-talazoparib-in-dmso
https://www.benchchem.com/product/b1141447#protocol-for-dissolving-rac-talazoparib-in-dmso
https://www.benchchem.com/product/b1141447#protocol-for-dissolving-rac-talazoparib-in-dmso
https://www.benchchem.com/product/b1141447#protocol-for-dissolving-rac-talazoparib-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1141447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

